Cas no 2189498-37-9 (N-1-(4-fluorobenzoyl)azetidin-3-ylpyrimidin-2-amine)

• Product Name: N-1-(4-fluorobenzoyl)azetidin-3-ylpyrimidin-2-amine
• CAS No: 2189498-37-9
• MF: C₁₄H₁₃FN₄O
• MW: 272.277625799179
• CID: 6508460
• Update Time: 2025-08-02

N-1-(4-fluorobenzoyl)azetidin-3-ylpyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• N-1-(4-fluorobenzoyl)azetidin-3-ylpyrimidin-2-amine
• Methanone, (4-fluorophenyl)[3-(2-pyrimidinylamino)-1-azetidinyl]-

• Inchi： 1S/C14H13FN4O/c15-11-4-2-10(3-5-11)13(20)19-8-12(9-19)18-14-16-6-1-7-17-14/h1-7,12H,8-9H2,(H,16,17,18)
• InChI Key： ZNWHIXKDRGWMAC-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(F)C=C1)(N1CC(NC2=NC=CC=N2)C1)=O

Experimental Properties

• Density: 1.398±0.06 g/cm3(Predicted)
• Boiling Point: 491.8±55.0 °C(Predicted)
• pka: 3.47±0.10(Predicted)

Additional information on N-1-(4-fluorobenzoyl)azetidin-3-ylpyrimidin-2-amine

Recent Advances in the Study of N-1-(4-fluorobenzoyl)azetidin-3-ylpyrimidin-2-amine (CAS: 2189498-37-9)

The compound N-1-(4-fluorobenzoyl)azetidin-3-ylpyrimidin-2-amine (CAS: 2189498-37-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This molecule, characterized by its unique azetidine-pyrimidine scaffold, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a drug candidate. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of N-1-(4-fluorobenzoyl)azetidin-3-ylpyrimidin-2-amine, with particular emphasis on improving its pharmacokinetic properties and target selectivity. Researchers have employed advanced computational modeling techniques, such as molecular docking and dynamics simulations, to predict the compound's binding affinity for various biological targets. These studies have revealed promising interactions with key enzymes involved in inflammatory and oncogenic pathways, suggesting potential applications in treating diseases such as cancer and autoimmune disorders.

In vitro and in vivo evaluations of N-1-(4-fluorobenzoyl)azetidin-3-ylpyrimidin-2-amine have demonstrated its efficacy in modulating specific cellular pathways. For instance, one study reported that the compound exhibited potent inhibitory activity against a panel of kinase enzymes, with IC50 values in the nanomolar range. Additionally, preclinical models have shown that the molecule can effectively reduce tumor growth and inflammation, further supporting its therapeutic potential. These findings have spurred interest in further optimizing the compound's structure to enhance its bioavailability and reduce off-target effects.

The safety profile of N-1-(4-fluorobenzoyl)azetidin-3-ylpyrimidin-2-amine has also been a focus of recent research. Toxicity studies in animal models have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed. However, researchers have noted the need for additional studies to assess long-term safety and potential drug-drug interactions. These efforts are critical for advancing the compound through the drug development pipeline.

Looking ahead, the research community is optimistic about the potential of N-1-(4-fluorobenzoyl)azetidin-3-ylpyrimidin-2-amine as a novel therapeutic agent. Ongoing studies are exploring its use in combination therapies and its applicability across a broader range of diseases. Furthermore, advancements in synthetic chemistry and drug delivery systems are expected to further enhance the compound's clinical utility. As the body of evidence grows, this molecule may soon transition from the laboratory to clinical trials, marking a significant milestone in the field of chemical biology and pharmaceutical research.